Cas no 56-03-1 (carbamimidamidomethanimidamide)

carbamimidamidomethanimidamide Properties

Names and Identifiers

• Biguanide
• 1-(Diaminomethylidene)guanidine
• 2,4-Diimino-1,3,5-triazapentane
• 2-Amidinoguanidine
• 2-carbamimidoylguanidine
• amidinoguanidine
• diguanide
• guanylguanidine
• IMidodicarboniMidicdiaMide
• carbamimidamidomethanimidamide
• +Expand

• InChIKey： XNCOSPRUTUOJCJ-UHFFFAOYSA-N
• Inchi： 1S/C2H7N5/c3-1(4)7-2(5)6/h(H7,3,4,5,6,7)
• SMILES： NC(NC(=N)N)=N

Computed Properties

• Exact Mass: 101.07000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Heavy Atom Count: 7
• Complexity: 98.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 114

Experimental Properties

• LogP: 0.35390
• PSA: 111.77000
• Refractive Index: 1.7100 (estimate)
• Melting Point: 130°
• pka: 11.52, 2.93(at 25℃)